Cas no 1805398-05-3 (Methyl 6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate)

• Product Name: Methyl 6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate
• CAS No: 1805398-05-3
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4804944
• Update Time: 2025-05-22

Methyl 6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate

• Inchi： 1S/C9H8ClF2NO3/c1-16-9(15)5-2-4(3-10)13-8(14)6(5)7(11)12/h2,7H,3H2,1H3,(H,13,14)
• InChI Key： VQXKBFQWPRYBDU-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=O)OC)=C(C(F)F)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4

Additional information on Methyl 6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate

Methyl 6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS No. 1805398-05-3)

Methyl 6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate, also known by its CAS registry number 1805398-05-3, is a synthetic organic compound with a complex structure that combines multiple functional groups. This compound belongs to the class of pyridine derivatives, which are widely studied in organic chemistry due to their versatile properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound features a pyridine ring with several substituents. At position 6 of the pyridine ring, there is a chloromethyl group (-CH2Cl), which introduces both electron-withdrawing and electrophilic characteristics. At position 3, a difluoromethyl group (-CF2H) is attached, contributing to the molecule's fluorinated nature and enhancing its stability. Additionally, at position 2, there is a hydroxyl group (-OH), which can participate in hydrogen bonding and influence the compound's solubility and reactivity. The carboxylate group at position 4 is esterified with a methyl group, forming the methyl ester of the carboxylic acid.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery and development. The presence of halogenated groups (chlorine and fluorine) in the molecule makes it a promising candidate for exploring bioisosteric replacements in medicinal chemistry. For instance, fluorinated compounds are often sought after due to their improved pharmacokinetic profiles, such as enhanced bioavailability and prolonged half-life. Similarly, chlorinated groups can serve as leaving groups in substitution reactions, enabling further functionalization of the molecule.

The synthesis of Methyl 6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate typically involves a multi-step process that combines nucleophilic aromatic substitution, electrophilic substitution, and esterification reactions. Researchers have explored various strategies to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and continuous flow reactors. These advancements not only improve the efficiency of the synthesis but also align with the growing demand for sustainable chemical processes.

In terms of applications, this compound has shown potential in several areas. In pharmaceutical research, its unique structure makes it a valuable lead compound for designing drugs targeting various therapeutic areas, such as cancer, inflammation, and infectious diseases. For example, recent studies have demonstrated that pyridine derivatives with halogenated substituents can exhibit anti-proliferative activity against cancer cell lines. Furthermore, the hydroxyl group at position 2 allows for additional functionalization, enabling researchers to explore diverse chemical modifications that could enhance bioactivity or selectivity.

In agrochemicals, this compound could serve as a building block for developing new pesticides or herbicides. The chloromethyl group may contribute to its ability to disrupt key biochemical pathways in pests or weeds while maintaining selectivity for crop plants. Additionally, its fluorinated nature could enhance its resistance to metabolic degradation in soil or water systems.

From a materials science perspective, this compound's electronic properties make it an interesting candidate for applications in organic electronics or optoelectronics. The pyridine ring provides a rigid aromatic system that can be tailored through substitution patterns to achieve desired electronic characteristics. For instance, researchers have investigated similar compounds as components in organic light-emitting diodes (OLEDs) or photovoltaic materials.

Recent advancements in computational chemistry have also enabled detailed studies of this compound's electronic structure and reactivity using density functional theory (DFT) calculations. These studies provide insights into how the substituents influence the molecule's frontier molecular orbitals and reactivity towards nucleophiles or electrophiles. Such computational analyses are crucial for predicting the behavior of this compound in various chemical reactions and for designing more efficient synthetic routes.

In conclusion, Methyl 6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS No. 1805398-05-3) is a versatile organic compound with significant potential across multiple disciplines. Its unique combination of functional groups positions it as an attractive candidate for further research and development in drug discovery, agrochemicals, and materials science. As ongoing studies continue to uncover new applications and optimize its synthesis pathways, this compound is likely to play an increasingly important role in advancing modern chemistry.